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Compound of Interest

Compound Name: FR194738 free base

Cat. No.: B8069029

Audience: Researchers, scientists, and drug development professionals.

Abstract: FR194738 is a potent and specific inhibitor of squalene epoxidase, a critical enzyme
in the cholesterol biosynthesis pathway.[1][2][3] It has been shown to inhibit squalene
epoxidase activity in HepG2 cell homogenates with an ICso value of 9.8 nM.[1][2][3][4] Accurate
and consistent preparation of FR194738 stock solutions is fundamental for obtaining
reproducible results in in vitro and in vivo studies. Dimethyl Sulfoxide (DMSO) is the
recommended solvent for creating high-concentration stock solutions of this lipophilic
compound.[1] This document provides a detailed protocol for the preparation, handling, and
storage of FR194738 free base stock solutions in DMSO.

Data Presentation

The key properties of FR194738 are summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8069029?utm_src=pdf-interest
https://www.medchemexpress.com/FR194738.html
https://dcchemicals.com/product_show-FR194738_.html?datasheet=datasheet
https://pubmed.ncbi.nlm.nih.gov/11716837/
https://www.medchemexpress.com/FR194738.html
https://dcchemicals.com/product_show-FR194738_.html?datasheet=datasheet
https://pubmed.ncbi.nlm.nih.gov/11716837/
https://nordicbiosite.com/product/HY-100303A-10/FR194738
https://www.medchemexpress.com/FR194738.html
https://www.benchchem.com/product/b8069029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Property Value Source(s)
CAS Number 204067-52-7 [1][2][4]
Molecular Formula C27H3sCINO2S [1]
Molecular Weight 476.11 g/mol [1112]14]
Appearance Off-white to light yellow solid [1]
Solubility in DMSO 100 mg/mL (210.04 mM) [1]
Powder Storage 4°C_’ sealed, away from [1][4]
moisture

] -20°C for 1 month; -80°C for 6
Stock Solution Storage [11[2]
months

Experimental Protocols

Protocol 1: Preparation of a 100 mM FR194738 Stock
Solution in DMSO

This protocol describes the preparation of a high-concentration 100 mM stock solution, which is
suitable for long-term storage and subsequent dilution to working concentrations.

Materials:

FR194738 free base powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

o Sterile, amber, or light-protecting microcentrifuge tubes or vials

o Calibrated analytical balance

o \ortex mixer

» Ultrasonic water bath (recommended)

o Calibrated micropipettes and sterile tips

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/FR194738.html
https://dcchemicals.com/product_show-FR194738_.html?datasheet=datasheet
https://nordicbiosite.com/product/HY-100303A-10/FR194738
https://www.medchemexpress.com/FR194738.html
https://www.medchemexpress.com/FR194738.html
https://dcchemicals.com/product_show-FR194738_.html?datasheet=datasheet
https://nordicbiosite.com/product/HY-100303A-10/FR194738
https://www.medchemexpress.com/FR194738.html
https://www.medchemexpress.com/FR194738.html
https://www.medchemexpress.com/FR194738.html
https://nordicbiosite.com/product/HY-100303A-10/FR194738
https://www.medchemexpress.com/FR194738.html
https://dcchemicals.com/product_show-FR194738_.html?datasheet=datasheet
https://www.benchchem.com/product/b8069029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8069029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Procedure:

e Preparation: Before opening, allow the vial of FR194738 powder to equilibrate to room
temperature for 15-20 minutes to prevent condensation of moisture.

e Mass Calculation: Calculate the mass of FR194738 required to prepare the desired volume
of a 100 mM stock solution.

o Formula: Mass (mg) = Desired Volume (mL) x 100 mM x Molecular Weight (476.11 g/mol
) /1000

o Example (for 1 mL): Mass (mg) =1 mL x 100 mmol/L x 476.11 g/mol / 1000 = 47.61 mg

o Weighing: Carefully weigh out the calculated mass of FR194738 powder using an analytical
balance and transfer it to a sterile microcentrifuge tube.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
FR194738 powder. Using newly opened DMSO is recommended as it is hygroscopic, and
absorbed moisture can impact solubility.[1]

e Dissolution:
o Vortex the tube vigorously for 2-3 minutes to dissolve the powder.

o If solids persist, place the tube in an ultrasonic water bath for 5-10 minutes to facilitate
dissolution.[1][5]

o Visually inspect the solution to ensure it is clear and free of any precipitate.
o Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials to
avoid repeated freeze-thaw cycles.[5]

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month).[1][2]
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol provides an example of how to dilute the high-concentration stock solution for
treating cells in culture. To prevent cytotoxicity, the final concentration of DMSO in the cell
culture medium should be kept low (typically < 0.1%).[6]

Procedure:

o Determine Final Concentration: Decide the final concentration of FR194738 required for the
experiment (e.g., 100 nM).

e Thaw Stock Solution: Thaw a single aliquot of the 100 mM FR194738 stock solution at room

temperature.

¢ Intermediate Dilution (Optional but Recommended): It is often best to perform one or more
serial dilutions in DMSO before the final dilution into aqueous cell culture medium to prevent
precipitation.[6]

o For example, prepare a 100 uM intermediate solution by diluting the 100 mM stock 1:1000
in DMSO (e.g., add 1 pL of 100 mM stock to 999 uL of DMSO).

¢ Final Dilution: Dilute the intermediate solution into the final cell culture medium.

o Example: To achieve a 100 nM final concentration from a 100 uM intermediate stock,
perform a 1:1000 dilution. Add 1 pL of the 100 uM solution to 999 pL of cell culture
medium. This results in a final DMSO concentration of 0.1%.

» Control: Always include a vehicle control in your experiments containing the same final
concentration of DMSO as the treated samples.[6]

Visualizations
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing an FR194738 stock solution in DMSO.
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FR194738 Mechanism of Action
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Caption: FR194738 inhibits squalene epoxidase in the cholesterol pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b8069029%#preparing-fr194738-free-base-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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